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storing hexaaminobenzene trihydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,2,3,4,5,6-Benzenehexamine

CAS No.: 4444-26-2

Cat. No.: S676092

Storage Specifications

The table below summarizes the key storage parameters gathered from the search results:

Parameter Specification Source
Recommended -20°C [1]
Temperature

Appearance Light Grey to Brown Solid [1]
Hygroscopicity Hygroscopic [1]
Melting Point >117°C (decomposition); also reported as 255°C [2] [1]

(decomposition)

Solubility DMSO (Slightly), Water (Slightly) [1]

Frequently Asked Questions

e What is the correct chemical identity of this compound? The compound is known by several

names, including 1,2,3,4,5,6-Benzenehexamine trihydrochloride and Hexaaminobenzene
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trihydrochloride. Its CAS Registry Number is 4444-26-2 (also referenced under 126521-82-2 in some
sources) [2] [1] [3].

e Why is it critical to store this compound at -20°C and protect it from air? The primary reason is
the compound's hygrescopic nature, meaning it readily absorbs moisture from the air [1]. Storing it at
low temperatures in a desiccated environment helps prevent hydrolysis and oxidative decomposition,

which is essential for maintaining its purity and reactivity for synthetic applications [3] [4].

e What are the main applications of this chemical? Hexaaminobenzene trihydrochloride is primarily

used as a key synthon (synthetic building block). Its applications include:

o Preparation of selective antagonists for human adenosine receptors [2] [1].

o Synthesis of conductive two-dimensional Metal-Organic Frameworks (MOFs) for battery
applications [5].

o Synthesis of various nitrogen-containing aromatic compounds and polymers [3] [4].

Troubleshooting Guide

Observation Potential Cause Recommended Action

Color change or Degradation due to Verify storage conditions (-20°C, desiccated). Always
darkening of the exposure to moisture, air,  allow the vial to reach room temperature in a

solid or improper temperature.  desiccator before opening to prevent condensation.

Check the integrity of the storage container.

Unexpected Decomposed or impure Use a fresh, properly stored batch. Analyze the
results in starting material. material using techniques like NMR or HPLC to
synthesis confirm purity before use in critical reactions.

Experimental Protocol: Verifying Storage Conditions

To ensure your storage practices are effective, you can perform the following checks:

¢ Visual Inspection: Examine the solid for any changes in color or texture. The material should be a
light grey to brown solid; significant darkening may indicate decomposition [1].
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¢ Melting Point Determination: Determine the melting point. A significant deviation from the reported
decomposition range ( >117°C or 255°C) suggests a loss of purity or decomposition [2] [1].

e Performance in a Test Reaction: Use a small amount of the stored material in a standard, well-
established reaction. A noticeably lower yield compared to a fresh standard can indicate that the
material has degraded.

Important Notes on Information Gaps

Please be aware of the following limitations in the available information:

e The search results do not provide specific data on shelf-life under the recommended storage
conditions.

¢ Detailed compatibility information with various container materials (e.qg., glass, plastic) is not
available.

e There is no specific information on safety data and handling beyond general hazard statements
(H315-H319-H335) [1].

Diagram: Material Assessment Workflow

The diagram below outlines a logical workflow for assessing the quality of your stored hexaaminobenzene

trihydrochloride.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03363713.htm
https://polymer.bocsci.com/product/1-2-3-4-5-6-benzenehexamine-trihydrochloride-cas-126521-82-2-394505.html
https://polymer.bocsci.com/product/1-2-3-4-5-6-benzenehexamine-trihydrochloride-cas-126521-82-2-394505.html
https://www.smolecule.com/products/s676092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Visual Inspection

Color and texture
as expected?

Melting Point Test

Melting point within
expected range?

Small-scale Test Reaction

Reaction yield
acceptable?

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s676092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Do Not Use
Material Likely Degraded

Material OK for Use

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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